Cas no 2228196-45-8 (tert-butyl N-3-(pyrrolidin-3-yl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(pyrrolidin-3-yl)oxolan-3-ylcarbamate
• CAS No: 2228196-45-8
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6108339
• PubChem ID: 165751540
• Update Time: 2025-10-31

tert-butyl N-3-(pyrrolidin-3-yl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(pyrrolidin-3-yl)oxolan-3-ylcarbamate
• tert-butyl N-[3-(pyrrolidin-3-yl)oxolan-3-yl]carbamate
• 2228196-45-8
• EN300-1882369

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-13(5-7-17-9-13)10-4-6-14-8-10/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key： CAPZPAQFDCOTIV-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1CNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-3-(pyrrolidin-3-yl)oxolan-3-ylcarbamate

tert-butyl N-3-(pyrrolidin-3-yl)oxolan-3-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(pyrrolidin-3-yl)oxolan-3-ylcarbamate, identified by the CAS number 2228196-45-8, is a significant molecule in the field of organic chemistry, particularly within the realms of drug discovery and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the characteristics, synthesis, and recent advancements related to this compound.

The molecular structure of tert-butyl N-3-(pyrrolidin-3-yl)oxolan-3-ylcarbamate comprises a tert-butyl group attached to a carbamate moiety, which is further connected to a pyrrolidine ring. The pyrrolidine ring, a five-membered cyclic amine, contributes to the compound's stability and reactivity. Recent studies have highlighted the importance of such structures in enhancing bioavailability and pharmacokinetic profiles in drug candidates.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have explored various methods to synthesize tert-butyl N-3-(pyrrolidin-3-yl)oxolan, leveraging both traditional and modern techniques. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product purity. Such advancements underscore the growing trend toward sustainable and efficient chemical processes.

In terms of applications, tert-butyl N-substituted carbamates have been investigated for their potential as intermediates in pharmaceuticals and agrochemicals. Recent findings suggest that this compound may exhibit bioactivity against certain enzymes, making it a promising candidate for drug development. Additionally, its thermal stability and mechanical properties make it suitable for use in polymer formulations and advanced materials.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) studies have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic pathways. Such interdisciplinary approaches are pivotal in driving innovation within the chemical sciences.

In conclusion, tert-butyl N-substituted oxolane derivatives like tert-butyl N-pyrrolidin-oxolan-carbamate represent a valuable class of compounds with diverse applications. As research continues to uncover new potentials for this molecule, its role in advancing both academic and industrial endeavors is expected to grow significantly.